Cas no 2229084-71-1 (2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)cyclopropane-1-carboxylic acid
• CAS No: 2229084-71-1
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5975430
• PubChem ID: 165701808
• Update Time: 2025-07-04

2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)cyclopropane-1-carboxylic acid
• EN300-1902330
• 2229084-71-1
• 2-(1-{[(tert-butoxy)carbonyl](methyl)amino}ethyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H21NO4/c1-7(8-6-9(8)10(14)15)13(5)11(16)17-12(2,3)4/h7-9H,6H2,1-5H3,(H,14,15)
• InChI Key： YNZOAXCDOUREJM-UHFFFAOYSA-N
• SMILES： OC(C1CC1C(C)N(C(=O)OC(C)(C)C)C)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)cyclopropane-1-carboxylic acid

Introduction to 2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)cyclopropane-1-carboxylic acid (CAS No. 2229084-71-1)

2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)cyclopropane-1-carboxylic acid, identified by the chemical identifier CAS No. 2229084-71-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring, which is a three-membered carbon heterocycle known for its unique structural rigidity and biological activity. The presence of functional groups such as the (tert-butoxy)carbonyl(methyl)amino moiety and the carboxylic acid group at the cyclopropane-1-position contributes to its distinct chemical properties and potential applications in drug discovery and development.

The cyclopropane core in this molecule is particularly noteworthy due to its strained ring structure, which can influence the reactivity and biological interactions of the compound. Cyclopropanes are often employed in medicinal chemistry due to their ability to induce conformational constraints that can enhance binding affinity to biological targets. In particular, the (tert-butoxy)carbonyl(methyl)amino group serves as a protective group for amino functions, commonly used in peptide synthesis and other organic transformations where stability and controlled reactivity are essential. This feature makes the compound a valuable intermediate in the synthesis of more complex biomolecules.

Recent advancements in pharmaceutical research have highlighted the potential of 2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)cyclopropane-1-carboxylic acid in various therapeutic applications. The cyclopropane ring has been investigated for its role in modulating enzyme activity, particularly in cases where small-molecule inhibitors are required to interact with heme-containing proteins or other macromolecular targets. Studies have demonstrated that the rigidity of the cyclopropane moiety can improve the fit of a molecule within a binding pocket, thereby enhancing its pharmacological efficacy.

Moreover, the (tert-butoxy)carbonyl(methyl)amino group not only provides stability but also introduces a secondary amine functionality that can be further modified or incorporated into more complex structures. This versatility makes the compound a promising candidate for use in library synthesis programs aimed at identifying novel bioactive molecules. The carboxylic acid group at the cyclopropane-1-position further extends its utility as a synthetic precursor, allowing for further derivatization through esterification, amidation, or other chemical transformations.

In light of current research trends, 2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)cyclopropane-1-carboxylic acid has been explored for its potential role in addressing unmet medical needs. For instance, compounds with cyclopropane cores have shown promise in anti-inflammatory and anti-viral applications, leveraging their ability to disrupt protein-protein interactions or inhibit key enzymatic pathways. The protective nature of the (tert-butoxy)carbonyl(methyl)amino group ensures that synthetic pathways can be carefully controlled, minimizing unwanted side reactions and improving overall yield.

The integration of computational chemistry and high-throughput screening has further accelerated the discovery process for compounds like 2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)cyclopropane-1-carboxylic acid. Molecular modeling studies have been instrumental in predicting binding affinities and optimizing lead structures before experimental validation. These computational approaches not only save time but also provide insights into how structural modifications can enhance biological activity. As such, this compound represents an exciting opportunity for researchers looking to develop next-generation therapeutics.

The synthetic methodologies employed in producing 2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)cyclopropane-1-carboxylic acid also reflect contemporary trends in organic synthesis. The use of transition-metal-catalyzed reactions and asymmetric methodologies has enabled more efficient and scalable production processes. These advancements are crucial for ensuring that pharmaceutical intermediates like this one can be produced with high purity and yield, meeting the stringent requirements of modern drug development.

In conclusion, 2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)cyclopropane-1-carboxylic acid (CAS No. 2229084-71-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic versatility, make it an invaluable tool for drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.